Cas no 107071-89-6 (4-[2,2-bis(4-fluorophenyl)ethyl]piperidine)

4-[2,2-bis(4-fluorophenyl)ethyl]piperidine structure
107071-89-6 structure
Product Name:4-[2,2-bis(4-fluorophenyl)ethyl]piperidine
CAS No:107071-89-6
MF:C19H21F2N
MW:301.373552083969
CID:1182580
PubChem ID:15020361
Update Time:2025-04-20

4-[2,2-bis(4-fluorophenyl)ethyl]piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-[2,2-bis(4-fluorophenyl)ethyl]piperidine
    • SureCN7437609
    • CTK0G3137
    • Piperidine, 4-[2,2-bis(4-fluorophenyl)ethyl]-
    • 4-&lt
    • 2,2-bis(4-fluorophenyl)ethyl&gt
    • piperidine
    • ACMC-20mauf
    • AGN-PC-003DH9
    • SureCN7437609; CTK0G3137; Piperidine, 4-[2,2-bis(4-fluorophenyl)ethyl]-; 4-< 2,2-bis(4-fluorophenyl)ethyl> piperidine; ACMC-20mauf; AGN-PC-003DH9;
    • 107071-89-6
    • SCHEMBL7437609
    • DTXSID00567067
    • RSRJNHGJHDHEQM-UHFFFAOYSA-N
    • Inchi: 1S/C19H21F2N/c20-17-5-1-15(2-6-17)19(13-14-9-11-22-12-10-14)16-3-7-18(21)8-4-16/h1-8,14,19,22H,9-13H2
    • InChI Key: RSRJNHGJHDHEQM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)CC1CCNCC1

Computed Properties

  • Exact Mass: 301.16433
  • Monoisotopic Mass: 301.16420600g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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